Cas no 1249058-58-9 (ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate)

Ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate is a synthetic organic compound featuring a triazole moiety and an ethylamino ester functional group. Its structure combines a heterocyclic triazole ring with an amino acid ester backbone, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The triazole group imparts potential biological activity, while the ester functionality enhances solubility and reactivity for further derivatization. This compound may exhibit applications in the development of antifungal, antiviral, or plant growth-regulating agents due to its structural similarity to bioactive triazole derivatives. Its balanced lipophilicity and reactivity profile make it suitable for fine chemical synthesis and medicinal chemistry research.

ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate structure

1249058-58-9 structure

Product Name:ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate

CAS No:1249058-58-9

MF:C₉H₁₆N₄O₂

MW:212.248941421509

CID:5805463

PubChem ID:61924785

Update Time:2025-11-06

ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole-1-propanoic acid, α-(ethylamino)-, ethyl ester
- Ethyl 2-(ethylamino)-3-(1h-1,2,4-triazol-1-yl)propanoate
- CS-0347947
- EN300-1123127
- 1249058-58-9
- AKOS011198718
- ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate
- Inchi： 1S/C9H16N4O2/c1-3-11-8(9(14)15-4-2)5-13-7-10-6-12-13/h6-8,11H,3-5H2,1-2H3
- InChI Key： IXVFAFQCSLERKK-UHFFFAOYSA-N
- SMILES： C(N1N=CN=C1)C(NCC)C(=O)OCC

Computed Properties

Exact Mass: 212.12732577g/mol
Monoisotopic Mass: 212.12732577g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 7
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 69Å²

Experimental Properties

Density: 1.20±0.1 g/cm3(Predicted)
Boiling Point: 358.1±52.0 °C(Predicted)
pka: 5.87±0.19(Predicted)

ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1123127-0.05g	ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate	1249058-58-9	95%	0.05g	$827.0	2023-10-26
Enamine	EN300-1123127-0.1g	ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate	1249058-58-9	95%	0.1g	$867.0	2023-10-26
Enamine	EN300-1123127-0.25g	ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate	1249058-58-9	95%	0.25g	$906.0	2023-10-26
Enamine	EN300-1123127-0.5g	ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate	1249058-58-9	95%	0.5g	$946.0	2023-10-26
Enamine	EN300-1123127-1.0g	ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate	1249058-58-9		1g	$1256.0	2023-06-09
Enamine	EN300-1123127-2.5g	ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate	1249058-58-9	95%	2.5g	$1931.0	2023-10-26
Enamine	EN300-1123127-5.0g	ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate	1249058-58-9		5g	$3645.0	2023-06-09
Enamine	EN300-1123127-10.0g	ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate	1249058-58-9		10g	$5405.0	2023-06-09
Enamine	EN300-1123127-1g	ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate	1249058-58-9	95%	1g	$986.0	2023-10-26
Enamine	EN300-1123127-5g	ethyl 2-(ethylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate	1249058-58-9	95%	5g	$2858.0	2023-10-26